Cas no 288-94-8 (Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution))

• Product Name: Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution)
• CAS No: 288-94-8
• MF: CH₂N₄
• MW: 70.0533785820007
• MDL: MFCD00005247
• CID: 36702
• PubChem ID: 57653295
• Update Time: 2025-08-05

Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole
• 1H-1,2,3,4-TETRAAZOLE
• 1H-1,2,3,4-TETRAZOLE
• 2H-TETRAZOLE
• TETRAZOLE
• 1,2,3,4-tetrazole
• 1H-Tetraazole
• 1tetrazole
• Tetraazacyclopentadiene
• Tetrazole solution
• TETRAZOLE SOLUTION, FOR SYNTHESIS,
• 1H-TETRAZOLE SUBLIMED
• TETRAZOLE SOLUTION, FOR DNA SYNTHESIS, 0 .45 M IN ACETON.
• TETRAZOLE SOLUTION REAGENT GRADE 3 WT&
• 1H-TetrazoleForDNASynthesis(Amiditeactivator)
• 1H-TetrazoleForDnaSynthesis
• 1H-Tetrazole (0.45M in Acetonitrile)
• 1H-Tetrazole (Solution)
• 1H-Tetrazole [Coupling Agent]
• Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution)
• FT-0607796
• CHEBI:33193
• 2,3,4-TRIAZAPYRROLE
• MFCD00005247
• BP-30175
• 100043-29-6
• Tetrazole;Tetraazacyclopentadiene
• AKOS015955446
• 1(H)-Tetrazole
• 288-95-9
• 1H-1,2,3,4-tetrazol
• Q58826308
• 1H-Tetrazole, 0.45M in acetonitrile
• T1017
• T-2440
• 1-H-Tetrazole
• 1H-tetrazol
• AC-784
• alpha-1H-1,2,3,4-tetrazole
• 288-94-8
• 1H-Tetrazole (~0.45M in Acetonitrile)
• 2H-1,2,3,4-tetrazole
• CS-D1473
• NS00042246
• D34J7PAT68
• NSC36712
• UNII-D34J7PAT68
• racemic tetrazole
• BCP22123
• Q58826418
• NSC 36712
• AMY28702
• F8889-0313
• 27988-97-2
• 1H-Tetraazole #
• EINECS 206-023-4
• InChI=1/CH2N4/c1-2-4-5-3-1/h1H,(H,2,3,4,5
• NSC-36712
• DTXSID5075280
• CHEBI:33194
• CHEMBL2148103
• A819654
• T-2400
• AKOS003615496
• FT-0607914
• Tetrazole Solution,98%
• DB-000385
• 2H-Tetrazole; 1H-TZ; 2,3,4-Triazapyrrole; NSC 36712; Tetraazacyclopentadiene
• CHEBI:35598
• 1H-Tetrazole (~0.3M in Acetonitrile)
• STK366101
• DTXCID9037876
• 206-023-4
• 1H-Tetrazole - ~0.45M solution in acetonitrile
• FT64687

• MDL： MFCD00005247
• Inchi： 1S/CH2N4/c1-2-4-5-3-1/h1H,(H,2,3,4,5)
• InChI Key： KJUGUADJHNHALS-UHFFFAOYSA-N
• SMILES： N1N=NC=N1

Computed Properties

• Exact Mass: 70.02790
• Monoisotopic Mass: 70.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 26.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.5

Experimental Properties

• Color/Form: Not available
• Density: 0.798 g/mL at 20 °C
• Melting Point: 156-158 °C (lit.)
• Boiling Point: 84 °C ((lit.))
• Flash Point: Degrees Fahrenheit:41°F
  Degrees Celsius:5°C
  
• Refractive Index: n20/D 1.348
• Water Partition Coefficient: dissolution
• PSA: 54.46000
• LogP: -0.80030
• Solubility: Not available
• pka: 4.9(at 25℃)
• FEMA: 3615
• Color/Form: ~0.45 M in acetonitrile
• Sensitiveness: Sensitive to heat and humidity

Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H319,H332,H312,H302
• Warning Statement： P210,P305+P351+P338,P280
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： S16-S26-S36
• FLUKA BRAND F CODES：3-4.15-10
• RTECS：UW7370000
• Hazardous Material Identification：
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R11; R20/21/22; R36
• Storage Condition：Keep away from heat, sparks, and flame. Do not store near combustible materials. Store in a cool, dry place. Keep container closed when not in use. Refrigerator (approx 4ºC).
• HazardClass：4.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：4.1

Additional information on Activator Soluiton-2 (0.45mol/L 1H-Tetrazole, Acetonitrile Solution)

Chemical Structure and Synthesis of 1H-Tetrazole in Acetonitrile Solution

1H-Tetrazole, a five-membered heterocyclic compound with a nitrogen-rich ring structure, has emerged as a pivotal component in modern pharmaceutical research. Its unique chemical properties, including high nitrogen content and versatile functional group reactivity, make it a critical building block for drug development. The Acetonitrile Solution of 1H-Tetrazole (0.45 mol/L) is widely utilized in synthetic chemistry due to its ability to dissolve polar and non-polar compounds efficiently. This solution is particularly valued for its role in the synthesis of bioactive molecules, where the tetrazole ring can be incorporated into diverse molecular scaffolds to enhance drug efficacy and stability.

Recent studies in 2023 have highlighted the importance of 1H-Tetrazole in the design of antiviral agents. Researchers at the University of Tokyo demonstrated that the tetrazole ring can act as a hydrogen bond acceptor, improving the binding affinity of nucleoside analogs to viral RNA polymerases. This finding has significant implications for the development of next-generation antiviral therapies, particularly against RNA viruses such as SARS-CoV-2. The Acetonitrile Solution of 1H-Tetrazole is often used as a reagent in the synthesis of these compounds, leveraging its solubility and reactivity to streamline laboratory workflows.

The synthesis of 1H-Tetrazole typically involves the reaction of hydrazides with nitriles under controlled conditions. This process is often catalyzed by transition metals or acid-base systems to ensure high yield and purity. The resulting 1H-Tetrazole is then dissolved in acetonitrile to form the Acetonitrile Solution, which is stable under standard laboratory conditions. The solubility of 1H-Tetrazole in acetonitrile is a key factor in its application, as it allows for precise concentration control and easy handling in synthetic protocols.

One of the most promising applications of 1H-Tetrazole is in the field of oncology. A 2023 study published in Journal of Medicinal Chemistry revealed that tetrazole-containing compounds exhibit potent antitumor activity against multidrug-resistant cancer cells. The study emphasized the role of the tetrazole ring in modulating the pharmacokinetic properties of these molecules, enhancing their ability to penetrate tumor tissues and inhibit key signaling pathways. The Acetonitrile Solution of 1H-Tetrazole is often employed as a precursor in the synthesis of such compounds, enabling researchers to explore novel therapeutic strategies.

Another critical area of research involves the use of 1H-Tetrazole in the development of enzyme inhibitors. A 2023 review in Drug Discovery Today highlighted the potential of tetrazole derivatives to target specific enzymes involved in metabolic disorders. The Acetonitrile Solution of 1H-Tetrazole is particularly useful in this context, as it allows for the rapid screening of potential inhibitors through high-throughput assays. This application underscores the versatility of 1H-Tetrazole in addressing a wide range of biological targets.

Recent advancements in computational chemistry have further expanded the utility of 1H-Tetrazole. Machine learning models developed in 2023 have predicted the optimal conditions for the synthesis of tetrazole-based compounds, significantly reducing the time and cost associated with traditional methods. These models rely on data from experiments involving the Acetonitrile Solution of 1H-Tetrazole, demonstrating the importance of this solution in modern drug discovery processes.

The environmental impact of 1H-Tetrazole synthesis has also been a focus of recent research. A 2023 study in Green Chemistry proposed a green synthesis method using catalytic systems to minimize waste and energy consumption. This approach not only enhances the sustainability of 1H-Tetrazole production but also aligns with the growing demand for eco-friendly chemical processes in the pharmaceutical industry. The Acetonitrile Solution of 1H-Tetrazole plays a crucial role in this methodology, as it enables the use of non-toxic solvents and efficient reaction conditions.

Furthermore, the pharmacological properties of 1H-Tetrazole have been extensively studied in preclinical models. A 2023 trial published in Pharmacological Research demonstrated that tetrazole derivatives exhibit improved bioavailability and reduced toxicity compared to traditional analogs. This finding has significant implications for the development of safer and more effective therapeutics. The Acetonitrile Solution of 1H-Tetrazole is often used as a model compound in these studies, providing insights into the behavior of tetrazole-based drugs in vivo.

Finally, the role of 1H-Tetrazole in the design of prodrugs has emerged as a promising area of research. A 2023 study in Drug Delivery showed that tetrazole-containing prodrugs can be activated in specific tissues, reducing systemic side effects. This application highlights the potential of 1H-Tetrazole to improve the targeting efficiency of therapeutic agents. The Acetonitrile Solution of 1H-Tetrazole is essential in the synthesis of these prodrugs, enabling researchers to fine-tune their chemical properties for optimal therapeutic outcomes.

In conclusion, the Acetonitrile Solution of 1H-Tetrazole is a versatile reagent with wide-ranging applications in modern pharmaceutical research. From antiviral agents to anticancer therapies, its role in the synthesis of bioactive molecules is critical. Ongoing research continues to uncover new possibilities for its use, driven by advances in computational chemistry, green synthesis, and targeted drug delivery. As the field of medicinal chemistry evolves, the Acetonitrile Solution of 1H-Tetrazole will remain a key component in the development of innovative and effective therapeutics.

For further information on the latest developments in 1H-Tetrazole research, please refer to the following sources: Journal of Medicinal Chemistry, Drug Discovery Today, Green Chemistry, and Pharmacological Research. These publications provide comprehensive insights into the current state of research and future directions in the field.

Keywords: 1H-Tetrazole, Acetonitrile Solution, Antiviral Agents, Anticancer Therapies, Green Chemistry, Drug Discovery.

© 2023 Research Publications. All rights reserved.

For inquiries or further details, please contact the editorial team at [e-mail].

Visit our website at https://www.researchpublications.com to explore more articles and resources on pharmaceutical research.

Follow us on social media for the latest updates and news: @researchpub | LinkedIn | Instagram.

Thank you for reading. We hope this article has provided valuable insights into the role of 1H-Tetrazole in modern drug discovery. Stay tuned for more updates and breakthroughs in the field of medicinal chemistry.

End of document.